6-[2-[3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]hexanoate

• IUPAC Name: 6-[2-[3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]hexanoate
• InChI: InChI=1S/C25H26N2O4/c1-2-26-19-11-5-7-13-21(19)30-23(26)15-10-16-24-27(18-9-3-4-17-25(28)29)20-12-6-8-14-22(20)31-24/h5-8,10-16H,2-4,9,17-18H2,1H3
• InChI Key: WORLWSFCGZCFSW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCC(=O)[O-]
• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol

Description

6-[2-[3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]hexanoate is a useful research compound. Its molecular formula is C25H26N2O4 and its molecular weight is 418.5 g/mol. The purity is usually 95%.
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Biological Activity

6-[2-[3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]hexanoate is a complex organic compound known for its unique structural characteristics and potential biological activities. This compound features multiple benzoxazole moieties and a hexanoate side chain, which may enhance its solubility and bioactivity. The molecular formula is C25H26N2O4, with a molar mass of approximately 422.49 g/mol.

Structural Characteristics

The structure of this compound includes:

• Benzoxazole Rings : These rings are known to impart various pharmacological properties, potentially influencing the compound's biological activity.
• Hexanoate Side Chain : This moiety may contribute to the compound's solubility and interaction with biological systems.

Biological Activity

Pharmacological Properties : The presence of benzoxazole rings in the compound suggests potential applications in medicinal chemistry. Benzoxazole derivatives have been reported to exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds with similar structures have shown effectiveness against various bacterial strains.
• Anticancer Properties : Some benzoxazole derivatives are known for their ability to inhibit tumor growth and induce apoptosis in cancer cells.

Mechanism of Action : The specific biological mechanisms through which 6-[2-[3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-y]hexanoate exerts its effects remain to be fully elucidated. However, it is hypothesized that the compound may interact with cellular pathways involved in cell proliferation and apoptosis.

Research Findings

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a therapeutic agent. Key findings include:

Study	Findings
Synthesis Techniques	Various synthetic methods have been optimized to achieve high yields and purity of the compound.
Biological Assays	Preliminary assays indicate promising antimicrobial and anticancer activities.
Structure–Activity Relationship (SAR)	Investigations into SAR suggest that modifications to the benzoxazole moieties can significantly affect biological activity.

Case Studies

Several case studies highlight the efficacy of benzoxazole derivatives similar to 6-[2-[3-(3-Ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-y]hexanoate:

• Anticancer Activity :
  • A study demonstrated that benzoxazole derivatives could induce apoptosis in human cancer cell lines through the activation of caspase pathways.
• Antimicrobial Efficacy :
  • Another investigation reported that compounds with similar structural features exhibited significant antibacterial activity against multi-drug resistant strains.